Cas no 1591-96-4 (1-Bromo-4-isocyanatonaphthalene)

• Product Name: 1-Bromo-4-isocyanatonaphthalene
• CAS No: 1591-96-4
• MF: C₁₁H₆BrNO
• MW: 248.075441837311
• CID: 904433
• PubChem ID: 4377707
• Update Time: 2025-06-11

1-Bromo-4-isocyanatonaphthalene Chemical and Physical Properties

Names and Identifiers

• 1-BROMO-ISOCYANATONAPHTHALENE 97
• 1-Bromo-4-isocyanatonaphthalene
• 1-BROMO-ISOCYANATONAPHTHALENE
• 4-Bromo-1-naphthaleneisocyanate
• Z2230712349
• 1-Bromo-isocyanatonaphthalene,97%
• J-009576
• 1591-96-4
• AKOS015913049
• SCHEMBL5786288
• 1-Bromo-4-isocyanatonaphthalene, 97%
• EN300-135542
• Naphthalene, 1-bromo-4-isocyanato-

• Inchi： 1S/C11H6BrNO/c12-10-5-6-11(13-7-14)9-4-2-1-3-8(9)10/h1-6H
• InChI Key： VWVGFGCFRGMOLK-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C2C=CC=CC2=1)N=C=O

Computed Properties

• Exact Mass: 246.96300
• Monoisotopic Mass: 246.96328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 4.7
• Topological Polar Surface Area: 29.4Ų

Experimental Properties

• Color/Form: Not determined
• Melting Point: 56-60 °C(lit.)
• PSA: 29.43000
• LogP: 3.56960
• Solubility: Not determined

1-Bromo-4-isocyanatonaphthalene Security Information

• WGK Germany：3
• Hazard Category Code： 20/21/22-36/37/38-42
• Safety Instruction： S23
• Hazardous Material Identification：
• Safety Term：S23-26-36
• Risk Phrases：R20/21/22

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes

Additional information on 1-Bromo-4-isocyanatonaphthalene

Introduction to 1-Bromo-4-isocyanatonaphthalene (CAS No. 1591-96-4)

1-Bromo-4-isocyanatonaphthalene, identified by the Chemical Abstracts Service Number (CAS No.) 1591-96-4, is a specialized organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound serves as a crucial intermediate in the synthesis of various high-value chemicals, particularly in the development of advanced materials and pharmaceutical agents. Its unique structural properties, characterized by the presence of both a bromine substituent and an isocyanate functional group on a naphthalene core, make it a versatile building block for further chemical modifications.

The molecular structure of 1-Bromo-4-isocyanatonaphthalene consists of a naphthalene ring system, which is a fused pair of benzene rings, with a bromine atom attached at the 1-position and an isocyanate group (-N=C=O) at the 4-position. This arrangement imparts distinct reactivity patterns, allowing for diverse chemical transformations that are essential for its applications in synthetic chemistry. The bromine atom provides a site for nucleophilic substitution reactions, while the isocyanate group is highly reactive and can participate in condensation reactions with nucleophiles such as amines and alcohols.

In recent years, 1-Bromo-4-isocyanatonaphthalene has been extensively studied for its potential applications in pharmaceutical research. The isocyanate functionality is particularly valuable in the synthesis of polyurethanes and polyureas, which are widely used in drug delivery systems, coatings, and adhesives. Additionally, the compound's ability to undergo click chemistry reactions has opened new avenues for its use in bioconjugation techniques, enabling the development of novel biomaterials and therapeutic agents.

One of the most compelling aspects of 1-Bromo-4-isocyanatonaphthalene is its role in the synthesis of biologically active molecules. Researchers have leveraged its reactivity to develop new classes of compounds with potential therapeutic properties. For instance, derivatives of this compound have been investigated for their antimicrobial and anti-inflammatory effects. The naphthalene core is known to enhance lipophilicity, making it an attractive scaffold for drug design. Furthermore, the incorporation of functional groups such as hydroxyl or amine moieties into derivatives of 1-Bromo-4-isocyanatonaphthalene has led to the discovery of novel compounds with enhanced pharmacological activity.

The pharmaceutical industry has also explored the use of 1-Bromo-4-isocyanatonaphthalene in the development of targeted drug delivery systems. The isocyanate group can be used to link this compound to targeting ligands or imaging agents, enabling precise delivery to specific sites within the body. This approach has shown promise in improving therapeutic efficacy while minimizing side effects. Moreover, the compound's stability under various conditions makes it suitable for formulation into sustained-release formulations, further enhancing its utility in drug development.

Another area where 1-Bromo-4-isocyanatonaphthalene has made significant contributions is in materials science. The ability to polymerize this compound into high-performance polymers has led to advancements in areas such as lightweight composites and specialty coatings. These polymers exhibit excellent mechanical properties and thermal stability, making them ideal for applications in aerospace and automotive industries. Additionally, researchers have explored its use in creating conductive polymers for electronic applications.

The synthesis of 1-Bromo-4-isocyanatonaphthalene typically involves bromination followed by reaction with phosgene or another cyanating agent under controlled conditions. Recent advancements in synthetic methodologies have improved the efficiency and safety of these processes, making it more accessible for industrial-scale production. These improvements have not only enhanced the availability of 1-Bromo-4-isocyanatonaphthalene but also reduced costs associated with its production.

In conclusion, 1-Bromo-4-isocyanatonaphthalene (CAS No. 1591-96-4) is a multifaceted compound with broad applications across pharmaceuticals and materials science. Its unique structural features enable diverse chemical transformations that are critical for developing innovative solutions in drug discovery and advanced materials. As research continues to uncover new applications for this compound, 1-Bromo-4-isocyanatonaphthalene is poised to play an increasingly important role in scientific and industrial advancements.